Cas no 24360-97-2 (10-((1-Methyl-3-piperidyl)methyl)phenothiazine)

10-((1-Methyl-3-piperidyl)methyl)phenothiazine structure
24360-97-2 structure
Product Name:10-((1-Methyl-3-piperidyl)methyl)phenothiazine
CAS No:24360-97-2
MF:C21H26N2O2S
MW:370.508344173431
CID:266705
PubChem ID:2834213
Update Time:2025-04-19

10-((1-Methyl-3-piperidyl)methyl)phenothiazine Chemical and Physical Properties

Names and Identifiers

    • 10-((1-Methyl-3-piperidyl)methyl)phenothiazine
    • acetic acid,10-[(1-methylpiperidin-3-yl)methyl]phenothiazine
    • 10-((1-Methyl-3-piperidyl)methyl)-10H-phenothiazine monoacetate
    • 10-[(1-methylpiperidin-3-yl)methyl]-10H-phenothiazine acetate
    • Mepazine acetate
    • NND 1964
    • UNII-U42703EIIO
    • SCHEMBL5063632
    • 10-((1-METHYL-3-PIPERIDYL)METHYL)PHENOTHIAZINE ACETATE
    • acetic acid;10-[(1-methylpiperidin-3-yl)methyl]phenothiazine
    • AKOS003669885
    • pecazine acetate
    • U42703EIIO
    • HMS2231I07
    • EINECS 246-207-1
    • NS00084338
    • Acetic acid--10-[(1-methylpiperidin-3-yl)methyl]-10H-phenothiazine (1/1)
    • Q27290662
    • PHENOTHIAZINE, 10-((1-METHYL-3-PIPERIDYL)METHYL)-, MONOACETATE
    • 24360-97-2
    • 10-((1-methylpiperidin-3-yl)methyl)-10H-phenothiazine acetate
    • DTXSID80947227
    • MLS001240228
    • 10-[(1-METHYL-3-PIPERIDYL)METHYL]-10H-PHENOTHIAZINE MONOACETATE
    • D02607
    • 10-(1-Methyl-piperidin-3-ylmethyl)-10H-phenothiazine
    • PHENOTHIAZINE, 10-((1-METHYL-3-PIPERIDYL)METHYL)-, ACETATE
    • HMS3372K16
    • SMR000516295
    • MLS001213113
    • 10H-PHENOTHIAZINE, 10-((1-METHYL-3-PIPERIDINYL)METHYL)-, ACETATE (1:1)
    • CHEMBL1712842
    • COBIOCPXKOZHSU-UHFFFAOYSA-N
    • Inchi: 1S/C19H22N2S.C2H4O2/c1-20-12-6-7-15(13-20)14-21-16-8-2-4-10-18(16)22-19-11-5-3-9-17(19)21;1-2(3)4/h2-5,8-11,15H,6-7,12-14H2,1H3;1H3,(H,3,4)
    • InChI Key: COBIOCPXKOZHSU-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)CC1CN(C)CCC1.OC(C)=O

Computed Properties

  • Exact Mass: 370.17168
  • Monoisotopic Mass: 370.171
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 384
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Boiling Point: 444.4°Cat760mmHg
  • Flash Point: 222.6°C
  • PSA: 43.78
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